Cas no 131781-59-4 (3-METHYL-2-OXO-1,2,3,4-TETRAHYDROQUINOLINE-3-CARBOXYLIC ACID)

• Product Name: 3-METHYL-2-OXO-1,2,3,4-TETRAHYDROQUINOLINE-3-CARBOXYLIC ACID
• CAS No: 131781-59-4
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4588311
• PubChem ID: 19820541
• Update Time: 2025-06-13

3-METHYL-2-OXO-1,2,3,4-TETRAHYDROQUINOLINE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-2-OXO-1,2,3,4-TETRAHYDROQUINOLINE-3-CARBOXYLIC ACID

• Inchi： 1S/C11H11NO3/c1-11(10(14)15)6-7-4-2-3-5-8(7)12-9(11)13/h2-5H,6H2,1H3,(H,12,13)(H,14,15)
• InChI Key： ZSTNDRNEHHDPQB-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)CC(C)(C(O)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 3-METHYL-2-OXO-1,2,3,4-TETRAHYDROQUINOLINE-3-CARBOXYLIC ACID

Introduction to 3-METHYL-2-OXO-1,2,3,4-TETRAHYDROQUINOLINE-3-CARBOXYLIC ACID (CAS No. 131781-59-4)

3-METHYL-2-OXO-1,2,3,4-TETRAHYDROQUINOLINE-3-CARBOXYLIC ACID, identified by its CAS number 131781-59-4, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic acid has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecule features a tetrahydroquinoline core, which is a privileged scaffold in drug discovery, often associated with bioactive properties. The presence of a carboxylic acid group at the 3-position introduces functionality that can be exploited for various chemical transformations, making it a versatile intermediate in synthetic chemistry.

The structure of 3-METHYL-2-OXO-1,2,3,4-TETRAHYDROQUINOLINE-3-CARBOXYLIC ACID contributes to its reactivity and potential biological activity. The tetrahydroquinoline ring system is known for its stability and ability to interact with biological targets such as enzymes and receptors. The oxo group at the 2-position and the carboxylic acid at the 3-position create a conformational flexibility that allows for diverse binding interactions. This structural motif has been explored in the development of compounds with pharmacological effects ranging from antimicrobial to anti-inflammatory properties.

Recent advancements in the field of medicinal chemistry have highlighted the importance of tetrahydroquinoline derivatives in addressing various therapeutic challenges. Studies have demonstrated that modifications on the tetrahydroquinoline scaffold can lead to compounds with enhanced efficacy and reduced toxicity. For instance, researchers have investigated analogs of 3-METHYL-2-OXO-1,2,3,4-TETRAHYDROQUINOLINE-3-CARBOXYLIC ACID as potential inhibitors of enzymes involved in metabolic disorders. The carboxylic acid moiety serves as a key pharmacophore for covalent binding or for salt formation, which can improve drug solubility and bioavailability.

In addition to its pharmaceutical applications, 3-METHYL-2-OXO-1,2,3,4-TETRAHYDROQUINOLINE-3-CARBOXYLIC ACID has shown promise in materials science. Its ability to form coordination complexes with metal ions makes it a valuable ligand in catalysis and as a precursor for functional materials. The compound’s chelating properties have been exploited in the development of sensors and catalysts that are sensitive to specific environmental cues. This dual functionality—pharmaceutical relevance and material science utility—underscores the compound’s versatility and broad applicability.

The synthesis of 3-METHYL-2-OXO-1,2,3,4-TETRAHYDROQUINOLINE-3-CARBOXYLIC ACID involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps typically include cyclization reactions to form the tetrahydroquinoline ring system followed by functional group transformations to introduce the carboxylic acid group. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments align with global trends toward green chemistry principles.

From a computational chemistry perspective, modeling studies on 3-METHYL-2-OXO-1,2,3,4-TETRAHYDROQUINOLINE-3-CARBOXYLIC ACID have provided insights into its interactions with biological targets. Molecular docking simulations have been used to predict binding affinities and identify potential lead compounds for drug development. These computational approaches complement experimental efforts by allowing rapid screening of large libraries of compounds. The integration of experimental data with computational models has accelerated the discovery process significantly.

The compound’s stability under various conditions is another critical aspect that has been thoroughly investigated. Studies on its thermal stability have revealed that it remains intact under moderate temperatures but may degrade under extreme conditions such as high heat or prolonged exposure to light. This knowledge is crucial for its storage and handling protocols in both laboratory and industrial settings. Furthermore, its solubility profile has been examined to optimize formulations for different applications.

Future research directions for 3-METHYL-2-OXO-1,2,3,4-TETRAHYDROQUINOLINE-3-CARBOXYLIC ACID include exploring its role in novel therapeutic strategies. Given its structural similarities to known bioactive molecules, it is hypothesized that derivatives of this compound could exhibit new pharmacological effects when modified appropriately. Additionally, its potential as a building block for more complex molecules remains an attractive area for synthetic chemists seeking innovative solutions.

In conclusion, 3-METHYL-2-OXO-1,2,3,4-TETRAHYDROQUINOLINE-3-CARBOXYLIC ACID (CAS No. 131781-59-4) stands out as a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it a valuable asset in pharmaceutical research and material science alike. As our understanding of molecular interactions deepens through interdisciplinary collaboration, this compound will undoubtedly continue to play a pivotal role in advancing scientific knowledge and technological innovation.